Cas no 301158-51-0 (N-benzyl-4-(4-methylbenzenesulfonyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine)

• Product Name: N-benzyl-4-(4-methylbenzenesulfonyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine
• CAS No: 301158-51-0
• MF: C₂₄H₂₂N₂O₃S
• MW: 418.508084774017
• CID: 6024426
• PubChem ID: 2252452
• Update Time: 2025-08-03

N-benzyl-4-(4-methylbenzenesulfonyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-benzyl-4-(4-methylbenzenesulfonyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine
• N-benzyl-2-(p-tolyl)-4-tosyloxazol-5-amine
• 5-Oxazolamine, 2-(4-methylphenyl)-4-[(4-methylphenyl)sulfonyl]-N-(phenylmethyl)-
• Oprea1_039044
• N-benzyl-2-(4-methylphenyl)-4-(4-methylphenyl)sulfonyl-1,3-oxazol-5-amine
• SR-01000398550-1
• Z56777704
• 301158-51-0
• SR-01000398550
• AKOS002744228
• F0020-0428

• Inchi： 1S/C24H22N2O3S/c1-17-8-12-20(13-9-17)22-26-24(30(27,28)21-14-10-18(2)11-15-21)23(29-22)25-16-19-6-4-3-5-7-19/h3-15,25H,16H2,1-2H3
• InChI Key： RDLPYVUOZDARQO-UHFFFAOYSA-N
• SMILES： O1C(NCC2=CC=CC=C2)=C(S(C2=CC=C(C)C=C2)(=O)=O)N=C1C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 418.13511374g/mol
• Monoisotopic Mass: 418.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Boiling Point: 627.9±65.0 °C(Predicted)
• pka: -1.37±0.10(Predicted)

Additional information on N-benzyl-4-(4-methylbenzenesulfonyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine

N-Benzyl-4-(4-Methylbenzenesulfonyl)-2-(4-Methylphenyl)-1,3-Oxazol-5-Amine: A Comprehensive Overview

The compound with CAS No. 301158-51-0, known as N-benzyl-4-(4-methylbenzenesulfonyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzyl group, a sulfonyl group, and a substituted oxazole ring. The oxazole ring serves as a central scaffold, providing a platform for diverse functional groups to interact and contribute to the compound's properties.

Recent studies have highlighted the importance of oxazole derivatives in drug discovery, particularly in the development of bioactive molecules with potential therapeutic applications. The sulfonyl group in this compound is known to enhance the molecule's stability and solubility, making it more amenable for use in pharmaceutical formulations. Additionally, the presence of the benzyl group and the 4-methylphenyl substituent introduces steric and electronic effects that can modulate the compound's reactivity and selectivity in various chemical reactions.

One of the most intriguing aspects of this compound is its potential as a building block in organic synthesis. Researchers have demonstrated that N-benzyl oxazole derivatives can be employed in the construction of complex molecular architectures, such as those found in natural products or advanced materials. The ability to functionalize the oxazole ring at multiple positions offers chemists a high degree of flexibility in designing molecules with tailored properties.

In terms of synthesis, the preparation of N-benzyl-4-(4-methylbenzenesulfonyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine typically involves a multi-step process that includes nucleophilic substitution, condensation reactions, and oxidation steps. The use of microwave-assisted synthesis has been shown to significantly accelerate the reaction process while maintaining high yields and purity levels. This approach not only enhances efficiency but also aligns with green chemistry principles by minimizing waste and energy consumption.

The application of this compound extends beyond traditional organic synthesis. Recent findings suggest that it may serve as a valuable tool in medicinal chemistry for designing inhibitors of key enzymes involved in disease pathways. For instance, its ability to act as a sulfonamide-based inhibitor has been explored in preclinical studies targeting kinases associated with cancer progression. The compound's unique combination of structural features makes it an attractive candidate for further investigation into its pharmacokinetic properties and therapeutic efficacy.

Moreover, the incorporation of methyl groups at specific positions on the aromatic rings may influence the compound's lipophilicity and permeability across biological membranes. This aspect is crucial for determining its bioavailability and suitability for use as an orally administered drug. Preliminary data indicate that the compound exhibits moderate solubility in aqueous solutions, which could be further optimized through structural modifications or formulation strategies.

In conclusion, N-benzyl-4-(4-methylbenzenesulfonyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine represents a promising molecule with diverse applications in organic synthesis and drug discovery. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable asset for researchers across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in advancing both academic research and industrial applications.